1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine

• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 1-ethyl-2-pyrrolidin-2-ylpyrrolidine
• InChI: InChI=1S/C10H20N2/c1-2-12-8-4-6-10(12)9-5-3-7-11-9/h9-11H,2-8H2,1H3
• InChI Key: OVYCGVYGAZPFRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1C2CCCN2

Description

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine is a chiral, bicyclic pyrrolidine compound of significant interest in medicinal chemistry and organic synthesis. Its structure, featuring two fused nitrogen-containing rings, makes it a valuable precursor or building block for the development of novel pharmaceutical agents. Researchers value this compound for its potential as a key chiral scaffold in stereoselective synthesis . The pyrrolidine ring is a common motif in many approved drugs and biologically active molecules, known to contribute to pharmacodynamic properties . This specific derivative, with its additional basic nitrogen sites, is particularly useful for creating molecular diversity and exploring new chemical spaces in drug discovery. It serves as a critical intermediate in the synthesis of complex molecules, where its rigid, three-dimensional structure can influence the biological activity and selectivity of the final compound. The compound is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Key Data Table

Example	Solvent System	Temperature	CO₂:H₂ Ratio	Selectivity (%)	Yield (%)
11	Water	70°C	0.2:1	83.7	84.2*
12	0.1 M Sulfate salt solution	70°C	0.2:1	84.2	84.2*
13	1.0 M Sulfate salt solution	70°C	0.2:1	84.2	84.2*

*Yield calculated based on recovered product after neutralization and distillation.

Advantages :

• Continuous operation minimizes downtime and improves scalability.
• Solvent recycling is integrated, reducing waste.

Limitations :

• Requires precise control of gas ratios and pressure.
• Catalyst deactivation over time necessitates regeneration.

Resolution of Racemic Mixtures

For enantiomerically pure 1-ethyl-2-(pyrrolidin-2-yl)pyrrolidine, resolution via chiral tartaric acid salts is effective. The method described in CN102442935A isolates the (S)-enantiomer from a racemic mixture:

• Salt Formation : Racemic N-ethyl-2-aminomethyl pyrrolidine is treated with dextrotartaric acid in an alcohol-water mixture.
• Crystallization : Cooling to 0–30°C induces selective crystallization of the (S)-enantiomer tartrate.
• Isolation : Filtration and ethanol washing yield the pure salt.
• Free Base Recovery : Alkalinization with NaOH releases the free amine, followed by distillation.

Performance Metrics

• Purity : >99% (GC)
• Yield : ≥35% (after resolution and distillation).

Advantages :

• Cost-effective for large-scale enantiomer separation.
• High optical purity achievable.

Limitations :

• Moderate yield due to inherent inefficiencies in resolution processes.
• Requires optimization of solvent ratios for crystallization.

Comparative Analysis

Method	Scalability	Stereochemical Control	Yield (%)	Complexity
Continuous Hydrogenation	High	Low	84.2	Moderate
Resolution	Moderate	High	35	Low
Asymmetric Catalysis	Low*	High	N/A	High

*Theoretical for target compound; requires further validation.

Chemical Reactions Analysis

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of secondary amines.

Substitution: Nucleophilic substitution reactions are possible, where halogenated derivatives can be synthesized using halogenating agents.

Scientific Research Applications

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to natural ligands.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting neurological disorders.

Industry: The compound is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine involves its interaction with specific molecular targets. It can bind to receptors or enzymes, altering their activity and leading to various biological effects. The compound’s pyrrolidine ring plays a crucial role in its binding affinity and specificity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyrrolidine Derivatives

Compound Name	Core Structure	Key Substituents	Pharmacological Role	Reference
1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine	Bicyclic pyrrolidine	Ethyl, pyrrolidin-2-yl	Unknown (potential CNS modulator)	N/A
Sulpiride	Monocyclic pyrrolidine	Ethyl, sulfamoyl benzamide	Antidepressant, antiemetic
Remoxipride	Monocyclic pyrrolidine	Ethyl, aminomethyl	Dopamine D2 receptor antagonist
(2S,3R)-3-(4-octylphenyl)pyrrolidin-2-yl)methanol	Monocyclic pyrrolidine	Octylphenyl, hydroxymethyl	Cytotoxic agent (cancer cells)
D-Proline derivative (Compound 31)	Monocyclic pyrrolidine	Tetrafluoro substituents	Reduced potency vs. parent compound

Key Observations:

• Sulpiride and Remoxipride: These derivatives demonstrate that ethyl-pyrrolidine scaffolds paired with aromatic or aminomethyl groups are effective in CNS-targeted therapies. Sulpiride’s sulfonamide moiety enhances solubility and receptor specificity .
• Cytotoxic Pyrrolidines: The (2S,3R)-3-(4-octylphenyl)pyrrolidin-2-yl)methanol derivative exhibits cytotoxicity at 2.5 µM (CD98 inhibition) but shows reduced activity when combined with phenothiazine systems, suggesting steric or electronic interference in hybrid structures .
• Substituent Effects : Fluorination (e.g., 3,3,4,4-tetrafluoro pyrrolidine) maintains potency, while replacing pyrrolidine with D-proline (Compound 31) reduces activity by 9-fold, emphasizing the importance of stereochemistry and ring conformation .

Key Findings:

• Dopaminergic Activity : Pyrrolidine derivatives like Remoxipride selectively block presynaptic dopamine receptors, suggesting that 1-ethyl-2-(pyrrolidin-2-yl)pyrrolidine may share this mechanism due to structural homology .
• Cytotoxicity Limitations: Hybridizing pyrrolidine with phenothiazine (e.g., Compound 33) reduces cytotoxicity, indicating that bulky substituents may disrupt nutrient transporter downregulation .
• Steric and Electronic Factors : Fluorinated pyrrolidines retain potency, likely due to increased lipophilicity and resistance to oxidative metabolism .

Biological Activity

1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine is a nitrogen-containing heterocyclic compound that has garnered attention due to its potential biological activities. This article reviews the compound's antibacterial, antifungal, and anticancer properties, supported by research findings and case studies.

Chemical Structure

The chemical structure of 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine can be represented as follows:

$$\text{C}_9\text{H}_{16}\text{N}_2$$

This structure consists of two pyrrolidine rings, which are known for their diverse biological activities.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of various pyrrolidine derivatives, including 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine. The compound exhibits significant activity against both Gram-positive and Gram-negative bacteria.

Minimum Inhibitory Concentration (MIC) Values

The antibacterial efficacy can be quantified using MIC values. For instance, certain pyrrolidine derivatives have shown MIC values ranging from 0.0039 to 0.025 mg/mL against Staphylococcus aureus and Escherichia coli, indicating potent antibacterial activity .

Compound	Target Bacteria	MIC (mg/mL)
1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine	S. aureus	0.0195
	E. coli	0.0048

Antifungal Activity

In addition to antibacterial properties, 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine has shown antifungal activity against various strains. Studies indicate that compounds with similar structures have demonstrated effectiveness against Candida albicans and other fungal pathogens.

Comparative Antifungal Efficacy

The following table summarizes the antifungal activities observed in related studies:

Compound	Target Fungus	MIC (mg/mL)
1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine	C. albicans	0.0048
	Fusarium oxysporum	0.039

Anticancer Activity

Emerging research indicates that compounds similar to 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine may possess anticancer properties. A study focusing on pyrrolidine derivatives revealed that certain modifications led to significant growth inhibition in pancreatic cancer cell lines.

Case Study: Pancreatic Cancer

In a mouse xenograft model, a pyrrolidine derivative demonstrated potent antitumor activity with a maximum tolerated dosage of 50 mg/kg, indicating its potential as an anticancer agent .

The biological activity of 1-Ethyl-2-(pyrrolidin-2-yl)pyrrolidine may be attributed to its ability to interact with specific bacterial and cancer cell targets. For instance, its structural components allow for binding interactions that inhibit essential cellular processes in bacteria and cancer cells.